1,1,2,2,3,3-Hexabromocyclododecane

• CAS No.: 25637-99-4
• Product Name: 1,1,2,2,3,3-Hexabromocyclododecane
• Molecular Formula: C12H18Br6
• Molecular Weight: 641.7 g/mol
• IUPAC Name: 1,1,2,2,3,3-hexabromocyclododecane
• Standard InChI: InChI=1S/C12H18Br6/c13-10(14)8-6-4-2-1-3-5-7-9-11(15,16)12(10,17)18/h1-9H2
• Standard InChIKey: SHRRVNVEOIKVSG-UHFFFAOYSA-N
• Impurities: ...The impurities in HBCDD are less than 4% w/w. The stated impurities are tetrabromocyclododecane and other brominated cyclododecanes.
• SMILES: C1CCCCC(C(C(CCCC1)(Br)Br)(Br)Br)(Br)Br
• Canonical SMILES: C1CCCCC(C(C(CCCC1)(Br)Br)(Br)Br)(Br)Br
• Boiling Point: Decomposes >190 °C
• Colorform: White solid
• Density: 2403 kg/cu m at 15-25 °C /OECD Guideline 109 (Density of Liquids and Solids)/; 2.2-2.4 g/cm³
• Melting Point: 185.9 °C /OECD Guideline 102 (Melting point / Melting Range)/; 170-209 °C
• Physical Description: Hexabromocyclododecane is a white powder. Insoluble in water. (NTP, 1992); WHITE POWDER OR GRANULES
• Description: Hexabromocyclododecane is a white powder. Insoluble in water. (NTP, 1992)
• Solubility: Insoluble (NTP, 1992); In water, 0.0656 mg/L at 20 °C /Technical product/; In water, 0.0034 mg/L at 25 °C /OECD Guideline 105 (Water Solubility)/; Solubility in water, mg/l at 20 °C: 0.066 (practically insoluble)
• Synonyms: hexabromo-cyclododecan;HBCD;HBCD HT;HEXABROMOCYCLODODECANE;HEXABROMOCYCLODODECANE HT;Cyclododecane, hexabromo-;BETA-HEXABROMOCYCLODODECANE;GAMMA-HEXABROMOCYCLODODECANE
• Vapor Pressure: 4.70X10-7 mm Hg at 21 °C /OECD Guideline 104 (Vapor Pressure Curve)/; Vapor pressure at 20 °C: negligible
• PubChem Compound: 15724678
• Last Modified: Nov 11 2021